Cas no 1804652-93-4 (3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid
• CAS No: 1804652-93-4
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4915094
• Update Time: 2025-06-07

3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid

• Inchi： 1S/C7H4BrF2NO3/c8-4-3(5(9)10)2(7(13)14)1-11-6(4)12/h1,5H,(H,11,12)(H,13,14)
• InChI Key： LVOFFWUKHLAKGL-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C(=O)O)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4

Additional information on 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid

Research Briefing on 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS: 1804652-93-4)

In recent years, the compound 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS: 1804652-93-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo- and difluoromethyl-substituted pyridine core, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a building block to develop selective inhibitors targeting tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. These findings underscore its utility in the design of targeted cancer therapies.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was employed as a precursor for the development of antimicrobial agents. The study demonstrated that structural modifications of the pyridine core, facilitated by the reactive bromo and difluoromethyl groups, led to compounds with broad-spectrum activity against drug-resistant bacterial strains. The researchers emphasized the compound's versatility in enabling rapid structural diversification, a critical advantage in addressing antimicrobial resistance.

From a synthetic chemistry perspective, 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid has also been investigated for its reactivity and stability under various conditions. A 2023 Organic Letters publication detailed its use in palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The study revealed that the bromo substituent at the 3-position of the pyridine ring facilitates efficient coupling with aryl boronic acids, enabling the synthesis of diverse biaryl derivatives.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS: 1804652-93-4) represents a valuable scaffold in modern drug discovery and chemical biology. Its multifaceted applications—from kinase inhibitors to antimicrobial agents—highlight its importance as a versatile intermediate. Future research is expected to further explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, leveraging its unique chemical properties for innovative drug design.